Cas no 15128-97-9 (1,2,4-Triazolo[4,3-c]pyrimidin-3(2H)-one,8-amino-7-chloro-2-(phenylmethyl)-)

1,2,4-Triazolo[4,3-c]pyrimidin-3(2H)-one,8-amino-7-chloro-2-(phenylmethyl)- structure
15128-97-9 structure
Product Name:1,2,4-Triazolo[4,3-c]pyrimidin-3(2H)-one,8-amino-7-chloro-2-(phenylmethyl)-
CAS No:15128-97-9
MF:C12H10ClN5O
MW:275.693700313568
CID:230869
PubChem ID:269855
Update Time:2025-04-19

1,2,4-Triazolo[4,3-c]pyrimidin-3(2H)-one,8-amino-7-chloro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-c]pyrimidin-3(2H)-one,8-amino-7-chloro-2-(phenylmethyl)-
    • 8-amino-2-benzyl-7-chloro-[1,2,4]triazolo[4,3-c]pyrimidin-3-one
    • NSC111539
    • 15128-97-9
    • DTXSID60296780
    • NSC 111539
    • NSC-111539
    • Inchi: 1S/C12H10ClN5O/c13-10-9(14)11-16-18(12(19)17(11)7-15-10)6-8-4-2-1-3-5-8/h1-5,7H,6,14H2
    • InChI Key: MBWHKSDZVVVINX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C2=NN(C(N2C=N1)=O)CC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 275.0576
  • Monoisotopic Mass: 275.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74.3Ų

Experimental Properties

  • Density: 1.57
  • Boiling Point: 380.1°Cat760mmHg
  • Flash Point: 183.7°C
  • Refractive Index: 1.755
  • PSA: 74.29
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